Cas no 107416-41-1 (Isoquinoline,3,4-dihydro-6,7-dimethoxy-1,3-dimethyl-, hydrochloride (1:1))

• Product Name: Isoquinoline,3,4-dihydro-6,7-dimethoxy-1,3-dimethyl-, hydrochloride (1:1)
• CAS No: 107416-41-1
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 188552
• PubChem ID: 7021169
• Update Time: 2025-04-19

Isoquinoline,3,4-dihydro-6,7-dimethoxy-1,3-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 6,7-DIMETHOXY-1,3-DIMETHYL-3,4-DIHYDROISOQUINOLINE HYDROCHLORIDE
• Isoquinoline,3,4-dihydro-6,7-dimethoxy-1,3-dimethyl-, hydrochloride (1:1)
• 1,3-dimethyl-6,7-dimethoxy-3,4-dihydroisoquinoline hydrochloride
• 6,7-Dimethoxy-1,3-dimethyl-3,4-dihydro-isochinolin,Hydrochlorid
• 6,7-dimethoxy-1,3-dimethyl-3,4-dihydro-isoquinoline,hydrochloride
• 6,7-DIMETHOXY-1,3-DIMETHYL-3,4-DIHYDROISOQUINOLINE HYDROCHLORIDE, 98
• 107416-41-1
• DTXSID20910319
• (3R)-6,7-dimethoxy-1,3-dimethyl-3,4-dihydroisoquinoline
• 6,7-dimethoxy-1,3-dimethyl-3,4-dihydroisoquinoline

• Inchi： 1S/C13H17NO2/c1-8-5-10-6-12(15-3)13(16-4)7-11(10)9(2)14-8/h6-8H,5H2,1-4H3/t8-/m1/s1
• InChI Key： ZOTQMAVJUAGCKD-MRVPVSSYSA-N
• SMILES： O(C)C1C(=CC2C(C)=N[C@H](C)CC=2C=1)OC

Computed Properties

• Exact Mass: 255.10300
• Monoisotopic Mass: 219.125929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.8

Experimental Properties

• Color/Form: Not available
• Density: 1.0281 (rough estimate)
• Melting Point: 212-218°C
• Boiling Point: 228.88°C (rough estimate)
• Flash Point: 120.5°C
• Refractive Index: 1.6000 (estimate)
• PSA: 30.82000
• LogP: 2.69500
• Solubility: Not available